Cas no 16425-99-3 (Benzene,1-(2-phenylethyl)-2-(phenylsulfonyl)-)

• Product Name: Benzene,1-(2-phenylethyl)-2-(phenylsulfonyl)-
• CAS No: 16425-99-3
• MF: C₂₀H₁₈O₂S
• MW: 322.420724391937
• CID: 212084
• PubChem ID: 269836
• Update Time: 2025-04-19

Benzene,1-(2-phenylethyl)-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(2-phenylethyl)-2-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-2-(2-phenylethyl)benzene
• NSC-111351
• 16425-99-3
• DTXSID90296773
• 1-(2-phenylethyl)-2-(phenylsulfonyl)benzene
• SCHEMBL22633412
• NSC111351

• Inchi： 1S/C20H18O2S/c21-23(22,19-12-5-2-6-13-19)20-14-8-7-11-18(20)16-15-17-9-3-1-4-10-17/h1-14H,15-16H2
• InChI Key： KNNUDQHTGDGPLF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CC=CC=C1CCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 322.10284
• Monoisotopic Mass: 322.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.188
• Boiling Point: 485.1°Cat760mmHg
• Flash Point: 293.3°C
• Refractive Index: 1.611
• PSA: 34.14